4-Methyl-5-thiazoleethanol
4-Methyl-5-thiazoleethanol
5-(2-Hydroxyethyl)-4-methylthiazole, also known as 4-methyl-5-(2'-hydroxyethyl)-thiazole or 4-methyl-5-thiazolethanol, belongs to the class of organic compounds known as 4, 5-disubstituted thiazoles. 4, 5-disubstituted thiazoles are compounds containing a thiazole ring substituted at positions 4 and 5 only. 5-(2-Hydroxyethyl)-4-methylthiazole exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 5-(2-Hydroxyethyl)-4-methylthiazole has been primarily detected in feces. Within the cell, 5-(2-hydroxyethyl)-4-methylthiazole is primarily located in the cytoplasm. 5-(2-Hydroxyethyl)-4-methylthiazole exists in all eukaryotes, ranging from yeast to humans. 5-(2-Hydroxyethyl)-4-methylthiazole is a cooked beef juice, fatty, and sulfur tasting compound that can be found in a number of food items such as swede, cocoa and cocoa products, nuts, and alcoholic beverages. This makes 5-(2-hydroxyethyl)-4-methylthiazole a potential biomarker for the consumption of these food products.
5-(2-hydroxyethyl)-4-methylthiazole is a 1,3-thiazole that is thiazole substituted by a methyl group at position 4 and a 2-hydroxyethyl group at position 5. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a human metabolite. It is a primary alcohol and a member of 1,3-thiazoles. It derives from a 5-(2-hydroxyethyl)-1,3-thiazole. It derives from a hydride of a thiazole.
5-(2-hydroxyethyl)-4-methylthiazole is a 1,3-thiazole that is thiazole substituted by a methyl group at position 4 and a 2-hydroxyethyl group at position 5. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a human metabolite. It is a primary alcohol and a member of 1,3-thiazoles. It derives from a 5-(2-hydroxyethyl)-1,3-thiazole. It derives from a hydride of a thiazole.
Brand Name:
Vulcanchem
CAS No.:
137-00-8
VCID:
VC0042058
InChI:
InChI=1S/C6H9NOS/c1-5-6(2-3-8)9-4-7-5/h4,8H,2-3H2,1H3
SMILES:
CC1=C(SC=N1)CCO
Molecular Formula:
C6H9NOS
Molecular Weight:
143.21 g/mol
4-Methyl-5-thiazoleethanol
CAS No.: 137-00-8
Reference Standards
VCID: VC0042058
Molecular Formula: C6H9NOS
Molecular Weight: 143.21 g/mol
CAS No. | 137-00-8 |
---|---|
Product Name | 4-Methyl-5-thiazoleethanol |
Molecular Formula | C6H9NOS |
Molecular Weight | 143.21 g/mol |
IUPAC Name | 2-(4-methyl-1,3-thiazol-5-yl)ethanol |
Standard InChI | InChI=1S/C6H9NOS/c1-5-6(2-3-8)9-4-7-5/h4,8H,2-3H2,1H3 |
Standard InChIKey | BKAWJIRCKVUVED-UHFFFAOYSA-N |
SMILES | CC1=C(SC=N1)CCO |
Canonical SMILES | CC1=C(SC=N1)CCO |
Density | 1.196-1.210 |
Melting Point | 25 °C <25°C |
Physical Description | Solid Colourless to pale yellow viscous oily liquid, may darken upon aging; beefy, nutty odou |
Description | 5-(2-Hydroxyethyl)-4-methylthiazole, also known as 4-methyl-5-(2'-hydroxyethyl)-thiazole or 4-methyl-5-thiazolethanol, belongs to the class of organic compounds known as 4, 5-disubstituted thiazoles. 4, 5-disubstituted thiazoles are compounds containing a thiazole ring substituted at positions 4 and 5 only. 5-(2-Hydroxyethyl)-4-methylthiazole exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 5-(2-Hydroxyethyl)-4-methylthiazole has been primarily detected in feces. Within the cell, 5-(2-hydroxyethyl)-4-methylthiazole is primarily located in the cytoplasm. 5-(2-Hydroxyethyl)-4-methylthiazole exists in all eukaryotes, ranging from yeast to humans. 5-(2-Hydroxyethyl)-4-methylthiazole is a cooked beef juice, fatty, and sulfur tasting compound that can be found in a number of food items such as swede, cocoa and cocoa products, nuts, and alcoholic beverages. This makes 5-(2-hydroxyethyl)-4-methylthiazole a potential biomarker for the consumption of these food products. 5-(2-hydroxyethyl)-4-methylthiazole is a 1,3-thiazole that is thiazole substituted by a methyl group at position 4 and a 2-hydroxyethyl group at position 5. It has a role as a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a human metabolite. It is a primary alcohol and a member of 1,3-thiazoles. It derives from a 5-(2-hydroxyethyl)-1,3-thiazole. It derives from a hydride of a thiazole. |
Solubility | Soluble in water, ether, benzene, chloroform Miscible at room temperature (in ethanol) |
Synonyms | 2-(4-Methyl-1,3-thiazol-5-yl)ethanol; 2-(4-Methyl-5-thiazolyl)ethanol; 2-(4-Methylthiazole-5-yl)ethanol; 4-Methyl-5-(2-hydroxyethyl)thiazole; 4-Methyl-5-(2-thiazoleethanol); 4-Methyl-5-(β-hydroxyethyl)thiazole; 4-Methyl-5-thiazoleethanol; 4-Methyl-5- |
PubChem Compound | 1136 |
Last Modified | Nov 11 2021 |
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